Cas no 480439-08-5 (CYCLODODECYL ISOCYANATE 97)

CYCLODODECYL ISOCYANATE 97 Properties

Names and Identifiers

• CYCLODODECYL ISOCYANATE 97
• isocyanatocyclododecane
• Cyclododecyl isocyanate
• Cyclododecyl isocyanate,97%
• SCHEMBL2567809
• 480439-08-5
• Isocyanatocyclododecane
• GTFYIRDGTIUCAE-UHFFFAOYSA-N
• CYCLODODECYL ISOCYANATE, 97%
• DTXSID30400332
• +Expand

• InChIKey： GTFYIRDGTIUCAE-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H23NO/c15-12-14-13-10-8-6-4-2-1-3-5-7-9-11-13/h13H,1-11H2
• SMILES： C1CCCCCC(CCCCC1)N=C=O

Computed Properties

• Exact Mass: 209.17800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 209.178
• Heavy Atom Count: 15
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4A^2

Experimental Properties

• LogP: 3.99550
• PSA: 29.43000
• Refractive Index: n20/D 1.4860(lit.)
• Boiling Point: 268-269 °C(lit.)
• Flash Point: 223 °F
• Density: 0.960 g/mL at 25 °C(lit.)

CYCLODODECYL ISOCYANATE 97 Security Information

• WGK Germany：3
• Safety Instruction： 26-36/37
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• Risk Phrases： 20/21/22-36/37/38-42

CYCLODODECYL ISOCYANATE 97 Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%